N,N'-bis(4-cyanophenyl)hexanediamide
Overview
Description
N,N'-bis(4-cyanophenyl)hexanediamide, commonly known as BCHA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, material science, and catalysis. BCHA is a white crystalline solid, and its chemical formula is C20H22N4O2.
Mechanism of Action
BCHA has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. BCHA induces apoptosis by activating the caspase cascade, which leads to the cleavage of various cellular proteins and ultimately results in cell death. BCHA has also been shown to exhibit antimicrobial activity by disrupting the membrane integrity of bacterial cells.
Biochemical and Physiological Effects:
BCHA has been shown to exhibit various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and disruption of bacterial cell membranes. BCHA has also been shown to exhibit antioxidant activity, which may have potential applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
BCHA has several advantages for use in lab experiments, including its high purity and yield, ease of synthesis, and potential applications in various fields of scientific research. However, BCHA also has some limitations, including its toxicity and potential environmental hazards.
Future Directions
There are several future directions for the research on BCHA, including the synthesis of new derivatives with improved properties, the development of new applications in various fields of scientific research, and the study of its potential toxicity and environmental impact. Additionally, further studies are needed to elucidate the mechanism of action of BCHA and its potential applications in the treatment of various diseases.
Scientific Research Applications
BCHA has been extensively studied for its potential applications in various fields of scientific research, including material science, catalysis, and medicine. In material science, BCHA has been used as a monomer to synthesize various polymers with improved mechanical and thermal properties. In catalysis, BCHA has been used as a ligand to synthesize various metal complexes that exhibit excellent catalytic activity in various chemical reactions. In medicine, BCHA has been studied for its potential anticancer and antimicrobial properties.
properties
IUPAC Name |
N,N'-bis(4-cyanophenyl)hexanediamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O2/c21-13-15-5-9-17(10-6-15)23-19(25)3-1-2-4-20(26)24-18-11-7-16(14-22)8-12-18/h5-12H,1-4H2,(H,23,25)(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLHRUFFFHQAUSG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)NC(=O)CCCCC(=O)NC2=CC=C(C=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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